

Application Notes and Protocols for ANT2681 in High-Throughput Screening Assays

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: ANT2681

Cat. No.: B15566183

[Get Quote](#)


For Researchers, Scientists, and Drug Development Professionals


Introduction


ANT2681 is a potent, specific, and competitive inhibitor of metallo- β -lactamases (MBLs), with particularly strong activity against New Delhi metallo- β -lactamase (NDM) enzymes.[1][2] MBLs are a significant threat to the efficacy of β -lactam antibiotics, including carbapenems, as they hydrolyze the β -lactam ring, rendering the antibiotics inactive. **ANT2681** is under development in combination with the carbapenem antibiotic meropenem to combat infections caused by MBL-producing bacteria.[1][2][3] High-throughput screening (HTS) assays are crucial for the discovery and characterization of MBL inhibitors like **ANT2681**. These assays enable the rapid screening of large compound libraries to identify potent inhibitors. This document provides detailed application notes and protocols for the use of **ANT2681** in HTS assays.

Mechanism of Action

ANT2681 functions by inhibiting the enzymatic activity of MBLs.[1] The active site of MBLs contains one or two zinc ions that are essential for the hydrolysis of the amide bond in the β -lactam ring of antibiotics. **ANT2681** interacts with this dinuclear zinc ion cluster, preventing the enzyme from breaking down β -lactam antibiotics.[1] This restores the effectiveness of co-administered antibiotics like meropenem against MBL-producing bacteria.







[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. researchgate.net [researchgate.net]
- 2. Novel Specific Metallo- β -Lactamase Inhibitor ANT2681 Restores Meropenem Activity to Clinically Effective Levels against NDM-Positive Enterobacterales - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. ANT2681: SAR Studies Leading to the Identification of a Metallo- β -lactamase Inhibitor with Potential for Clinical Use in Combination with Meropenem for the Treatment of Infections Caused by NDM-Producing Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes and Protocols for ANT2681 in High-Throughput Screening Assays]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15566183#ant2681-usage-in-high-throughput-screening-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com